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Compound of Interest

Compound Name: 2,2,7,7-Tetramethyloctane

Cat. No.: B085686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2,7,7-tetramethyloctane, a

highly branched aliphatic hydrocarbon, for its potential use as a non-polar solvent in research,

chemical synthesis, and drug development. This document collates available physicochemical

data, discusses its expected solubility and solvent properties, and outlines safety and handling

considerations.

Physicochemical Properties
Quantitative data for 2,2,7,7-tetramethyloctane is summarized in the table below. This

information is crucial for its evaluation as a solvent in various experimental and manufacturing

processes.
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Property Value Unit

Molecular Formula C₁₂H₂₆

Molecular Weight 170.33 g/mol

Boiling Point 184.7 - 190 °C

Melting Point -50.8 (estimate) °C

Density 0.7360 - 0.8 g/cm³

Refractive Index 1.4144 - 1.422

Flash Point 62.3 (±11.7) °C

Vapor Pressure 1.0 (±0.2) mmHg at 25°C

LogP (Octanol/Water Partition

Coefficient)
6.40

Solvent Characteristics
Polarity and Dielectric Constant
As a highly branched alkane, 2,2,7,7-tetramethyloctane is a non-polar solvent. While a

specific dielectric constant for this compound is not readily available in the literature, it is

expected to be low, likely in the range of 1.9 to 2.2, similar to other branched and linear alkanes

such as heptane (1.92) and iso-octane (1.94)[1]. This low dielectric constant makes it suitable

for dissolving non-polar and weakly polar compounds.

Solubility and Miscibility
The high LogP value of 6.40 indicates that 2,2,7,7-tetramethyloctane is highly hydrophobic

and practically insoluble in water[2]. Based on the principle of "like dissolves like," it is expected

to be miscible with a wide range of common non-polar organic solvents, including:

Aliphatic hydrocarbons (e.g., hexane, heptane)

Aromatic hydrocarbons (e.g., toluene, xylene)

Ethers (e.g., diethyl ether, tetrahydrofuran)
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Chlorinated solvents (e.g., dichloromethane, chloroform)

It will likely have poor solubility in highly polar solvents such as methanol, ethanol, and

acetonitrile.

Viscosity
Specific experimental data for the dynamic viscosity of 2,2,7,7-tetramethyloctane is not

available. However, for alkanes, viscosity is influenced by molecular structure. Branched-chain

alkanes are generally less viscous than their straight-chain counterparts[3]. This lower viscosity

can be advantageous in applications requiring good fluid dynamics and ease of handling. It is

important to note that for very long-chain alkanes, extensive branching can sometimes lead to

increased viscosity due to molecular entanglement[4].

Potential Applications
While specific documented applications of 2,2,7,7-tetramethyloctane as a solvent are limited

in publicly available literature, its physicochemical properties suggest its utility in several areas:

Reaction Medium: Its chemical inertness makes it a suitable solvent for reactions involving

highly reactive reagents, such as organometallics[5]. The relatively high boiling point allows

for conducting reactions at elevated temperatures.

Extraction Solvent: Due to its non-polar nature and immiscibility with water, it could be

employed for the extraction of non-polar compounds from aqueous matrices or natural

products.

Chromatography: As a non-polar solvent, it has potential use as a component of the mobile

phase in normal-phase chromatography[5].

Non-polar Lubricants and Fluids: The properties of branched alkanes are relevant to the

formulation of lubricants and other functional fluids[6][7].

Experimental Protocols
Detailed experimental protocols for the use of 2,2,7,7-tetramethyloctane as a solvent are not

currently available in published scientific literature. Researchers and professionals seeking to

utilize this solvent should develop and validate their own protocols based on the specific
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requirements of their application, taking into account the physicochemical properties and safety

information provided in this guide.

Below is a generalized workflow for evaluating 2,2,7,7-tetramethyloctane as a reaction

solvent.

Preparation

Execution

Analysis & Optimization

Define Reaction Parameters
(Temperature, Reactants, Catalyst)

Select 2,2,7,7-Tetramethyloctane
as Potential Solvent

Test Reactant & Product Solubility
in 2,2,7,7-Tetramethyloctane

Conduct Reaction in
2,2,7,7-Tetramethyloctane

Monitor Reaction Progress
(TLC, GC, HPLC)

Product Isolation
& Purification

Analyze Yield & Purity

Optimize Reaction Conditions

Re-run if necessary

Click to download full resolution via product page

A generalized workflow for evaluating a new reaction solvent.

Safety and Handling
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A specific Safety Data Sheet (SDS) for 2,2,7,7-tetramethyloctane is not widely available.

However, based on the data for similar branched alkanes and flammable liquids, the following

precautions should be taken:

Flammability: 2,2,7,7-tetramethyloctane is a flammable liquid. Handle with care, away from

ignition sources such as open flames, sparks, and hot surfaces. Use in a well-ventilated area

or under a fume hood.

Inhalation: Avoid inhaling vapors. High concentrations of alkane vapors may cause dizziness,

nausea, and respiratory irritation.

Skin and Eye Contact: Avoid contact with skin and eyes. Wear appropriate personal

protective equipment (PPE), including safety glasses or goggles, chemical-resistant gloves,

and a lab coat. In case of contact, wash the affected area with soap and water. For eye

contact, flush with copious amounts of water for at least 15 minutes and seek medical

attention.

Ingestion: Do not ingest. If swallowed, do not induce vomiting and seek immediate medical

attention.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

The logical relationship for handling a chemical spill is outlined in the diagram below.
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Chemical Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Contain the Spill
(use absorbent material)

Clean Up Spill

Dispose of Waste Properly

Decontaminate Area & Equipment

Report the Incident

Click to download full resolution via product page

A flowchart for responding to a chemical spill.

Conclusion
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2,2,7,7-Tetramethyloctane presents as a viable non-polar solvent for a range of applications,

particularly where chemical inertness and a specific boiling point are required. Its properties are

largely in line with other highly branched alkanes. However, the lack of specific application data

and experimental protocols in the current literature necessitates that researchers conduct their

own thorough evaluations for its suitability in their specific use cases. As with any chemical,

proper safety precautions are paramount during its handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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